Cas no 2229477-58-9 (methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate)

• Product Name: methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate
• CAS No: 2229477-58-9
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 5914100
• PubChem ID: 165694501
• Update Time: 2025-05-19

methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate
• EN300-1770467
• 2229477-58-9

• Inchi： 1S/C11H11NO3S/c1-15-10(14)6-8(13)11-12-7-4-2-3-5-9(7)16-11/h2-5,8,13H,6H2,1H3
• InChI Key： XGEDHLHGJFKWKB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(CC(=O)OC)O

Computed Properties

• Exact Mass: 237.04596439g/mol
• Monoisotopic Mass: 237.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.7Ų

Additional information on methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate

Methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate (CAS No. 2229477-58-9): A Comprehensive Overview

Methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate, identified by its CAS number 2229477-58-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's chemical structure incorporates a benzothiazole moiety, which is a well-known pharmacophore found in numerous bioactive molecules. The presence of this moiety suggests that Methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate may exhibit various biological activities, making it a valuable candidate for further investigation.

The molecular formula of Methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate can be expressed as C₁₁H₁₁NO₃S. This composition indicates the presence of carbon, hydrogen, oxygen, and sulfur atoms, which are essential elements in many biologically active compounds. The structural arrangement of these atoms contributes to the compound's overall properties and reactivity. Specifically, the hydroxyl group and the ester functional group in the molecule play crucial roles in determining its chemical behavior and potential interactions with biological targets.

In recent years, there has been growing interest in exploring the therapeutic potential of benzothiazole derivatives. These compounds have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The benzothiazole scaffold is known for its ability to interact with various biological receptors and enzymes, making it a versatile platform for drug design. Methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate, with its unique structural features, is likely to contribute to this growing body of research by offering new insights into the pharmacological effects of benzothiazole-based molecules.

One of the most compelling aspects of Methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate is its potential role in modulating biological pathways associated with diseases such as cancer and inflammation. Current research in medicinal chemistry has highlighted the importance of developing novel compounds that can selectively target specific disease-related pathways. The benzothiazole moiety in this compound suggests that it may interfere with key enzymatic processes or receptor interactions involved in these pathways. For instance, studies have shown that benzothiazole derivatives can inhibit the activity of certain kinases and transcription factors that are overexpressed in cancer cells.

The hydroxyl group and ester functional groups in Methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate also contribute to its potential bioactivity. These functional groups can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity and efficacy. Additionally, the ester group can undergo various chemical transformations, allowing for further derivatization and optimization of its pharmacological properties. This flexibility makes Methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate a promising candidate for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive experimental studies. Molecular docking simulations and virtual screening techniques have been particularly useful in identifying potential drug candidates from large libraries of compounds. Methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate has been subjected to such computational studies, which have revealed its potential binding affinity to various biological targets. These findings support further experimental validation of its therapeutic potential.

In conclusion, Methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate (CAS No. 2229477-58-9) is a compound with significant promise in pharmaceutical research. Its unique structural features, including the presence of a benzothiazole moiety and functional groups such as hydroxyl and ester groups, make it a valuable candidate for further investigation. Current research suggests that this compound may exhibit various biological activities relevant to diseases such as cancer and inflammation. As computational methods continue to advance, the potential applications of Methyl 3-(1,3-benzothiazol-2-yl)-3-hydroxypropanoate are likely to expand, offering new opportunities for therapeutic development.